Cas no 791595-76-1 (N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine)

N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine structure
791595-76-1 structure
Product Name:N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine
CAS No:791595-76-1
MF:C9H7F3N2S
MW:232.225490808487
MDL:MFCD31775826
CID:1795757
PubChem ID:82549336
Update Time:2025-04-21

N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine, N-methyl-6-(trifluoromethyl)-
    • N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine
    • 791595-76-1
    • RWGHGFZTKCNQBB-UHFFFAOYSA-N
    • SCHEMBL5683714
    • EN300-26569714
    • MDL: MFCD31775826
    • Inchi: 1S/C9H7F3N2S/c1-13-8-14-6-3-2-5(9(10,11)12)4-7(6)15-8/h2-4H,1H3,(H,13,14)
    • InChI Key: RWGHGFZTKCNQBB-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC2C=CC(C(F)(F)F)=CC1=2

Computed Properties

  • Exact Mass: 232.02820389g/mol
  • Monoisotopic Mass: 232.02820389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 53.2Ų

N-methyl-6-(trifluoromethyl)-1,3-benzothiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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